Cas no 1958012-15-1 (4-Ethynyl-1,4-dihydro-6-methoxy-1-[(4-methylphenyl)sulfonyl]-2H-3,1-benzoxazin-2-one)

• Product Name: 4-Ethynyl-1,4-dihydro-6-methoxy-1-[(4-methylphenyl)sulfonyl]-2H-3,1-benzoxazin-2-one
• CAS No: 1958012-15-1
• MF: C₁₈H₁₅NO₅S
• MW: 357.380403757095
• CID: 6627215
• PubChem ID: 170907197
• Update Time: 2024-11-08

4-Ethynyl-1,4-dihydro-6-methoxy-1-[(4-methylphenyl)sulfonyl]-2H-3,1-benzoxazin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-Ethynyl-1,4-dihydro-6-methoxy-1-[(4-methylphenyl)sulfonyl]-2H-3,1-benzoxazin-2-one
• 1958012-15-1
• G76759

• Inchi： 1S/C18H15NO5S/c1-4-17-15-11-13(23-3)7-10-16(15)19(18(20)24-17)25(21,22)14-8-5-12(2)6-9-14/h1,5-11,17H,2-3H3
• InChI Key： ZFOHQOMYHQWWES-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1C(=O)OC(C#C)C2C=C(C=CC1=2)OC)(=O)=O

Computed Properties

• Exact Mass: 357.06709375g/mol
• Monoisotopic Mass: 357.06709375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 653
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 81.3Ų